Cas no 1019462-46-4 ((2-chloro-4-fluorophenyl)(4-methylphenyl)methanamine)

• Product Name: (2-chloro-4-fluorophenyl)(4-methylphenyl)methanamine
• CAS No: 1019462-46-4
• MF: C₁₄H₁₃ClFN
• MW: 249.711126089096
• CID: 4567800
• Update Time: 2025-05-26

(2-chloro-4-fluorophenyl)(4-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-chloro-4-fluoro-α-(4-methylphenyl)-
• (2-Chloro-4-fluorophenyl)(4-methylphenyl)methanamine
• (2-chloro-4-fluorophenyl)(4-methylphenyl)methanamine

• Inchi： 1S/C14H13ClFN/c1-9-2-4-10(5-3-9)14(17)12-7-6-11(16)8-13(12)15/h2-8,14H,17H2,1H3
• InChI Key： LHJDDAZELIIHFJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)(C1C=CC(F)=CC=1Cl)N

Computed Properties

• Exact Mass: 249.072055g/mol
• Monoisotopic Mass: 249.072055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.71g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

(2-chloro-4-fluorophenyl)(4-methylphenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-chloro-4-fluorophenyl)(4-methylphenyl)methanamine

Comprehensive Overview of (2-chloro-4-fluorophenyl)(4-methylphenyl)methanamine (CAS No. 1019462-46-4)

(2-chloro-4-fluorophenyl)(4-methylphenyl)methanamine, with the CAS number 1019462-46-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of arylalkylamines, which are known for their diverse applications in medicinal chemistry and material science. The presence of both chloro and fluoro substituents on the phenyl ring, along with a methylphenyl group, contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

In recent years, the demand for fluorinated compounds like (2-chloro-4-fluorophenyl)(4-methylphenyl)methanamine has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation pharmaceuticals, particularly in areas such as central nervous system (CNS) therapeutics and oncology. The compound's structural features align with current trends in drug discovery, where halogenated aromatic systems are increasingly utilized to improve binding affinity and selectivity.

From a synthetic perspective, 1019462-46-4 is often synthesized via reductive amination or nucleophilic substitution reactions, leveraging the reactivity of its chloro and fluoro groups. Researchers frequently highlight its potential as a building block for more complex molecules, particularly in the design of small-molecule inhibitors and ligands for biological targets. The compound's lipophilicity and electronic effects are also key factors in its utility for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, (2-chloro-4-fluorophenyl)(4-methylphenyl)methanamine has found applications in agrochemical research, where its derivatives are explored for their potential as pesticides or herbicides. The fluoro and chloro substituents contribute to the compound's ability to interact with biological systems, making it a valuable scaffold for developing crop protection agents. This dual utility in pharma and agro sectors underscores its versatility.

Environmental and sustainability considerations are also driving interest in this compound. With the growing emphasis on green chemistry, researchers are investigating eco-friendly synthetic routes for 1019462-46-4 and its derivatives. Topics such as catalytic efficiency, waste reduction, and biodegradability are frequently discussed in relation to its production and application. These align with broader industry trends toward sustainable chemical processes.

In summary, (2-chloro-4-fluorophenyl)(4-methylphenyl)methanamine (CAS No. 1019462-46-4) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to agrochemical innovation, highlight its relevance in addressing contemporary scientific challenges. As the fields of medicinal chemistry and material science continue to evolve, this compound is poised to remain a focal point for innovation and discovery.